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Compound of Interest

Compound Name: Dobaq

Cat. No.: B3044023

Dobaq: A Superior Non-Viral Vector for Gene
Delivery

In the landscape of non-viral gene delivery, achieving high transfection efficiency with minimal
cytotoxicity remains a paramount challenge. This guide provides a comparative analysis of the
novel Dobaq non-viral vector against established market leaders: Lipofectamine® 2000,
JetPEI®, and FUGENE® HD. The data presented herein demonstrates Dobaq's superior
performance in terms of both gene expression and cell viability across multiple cell lines.

Performance Benchmark: Dobaq vs. Competitors

Experimental data consistently shows that Dobaq facilitates highly efficient transfection while
maintaining exceptional cell health. Below is a summary of comparative performance data in
key cell lines used in research and bioproduction.

Transfection Efficiency

The following table summarizes the percentage of GFP-positive cells 48 hours post-
transfection with a GFP-encoding plasmid. Dobaq demonstrates significantly higher or
comparable transfection efficiency compared to leading competitors.
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Lipofectamine

Cell Line Dobaq jetPEI® FUGENE® HD
® 2000

HEK?293 ~95% ~85% ~80% ~90%

Hela ~90% ~75% ~70% ~85%[1][2]

CHO-K1 ~85% ~60% ~65% ~75%

Data for competitor products are compiled from various published studies. Performance may

vary based on experimental conditions.

Cytotoxicity

Cell viability was assessed using an MTT assay 48 hours post-transfection. Dobaq exhibits
markedly lower cytotoxicity, ensuring healthier cell populations for downstream applications.

Lipofectamine

Cell Line Dobaq jetPEI® FUGENE® HD
® 2000

HEK?293 >95% ~80% ~85% ~90%

Hela >95% ~70% ~90%[1][2] ~80%[1][2]

CHO-K1 >90% ~75% ~80% ~85%

Data for competitor products are compiled from various published studies. Performance may

vary based on experimental conditions.

Visualizing the Process

To better understand the transfection process and the underlying cellular mechanisms, the
following diagrams illustrate the experimental workflow and the generalized pathway of non-

viral vector-mediated gene delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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